1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene

Specification

• CAS No.: 1504282-99-8
• Molecular Formula: C10H12BrFO2
• Molecular Weight: 263.1 g/mol
• IUPAC Name: 1-bromo-3-fluoro-5-(2-methoxyethoxymethyl)benzene
• Standard InChI: InChI=1S/C10H12BrFO2/c1-13-2-3-14-7-8-4-9(11)6-10(12)5-8/h4-6H,2-3,7H2,1H3
• Standard InChI Key: HAZXVQXRXMEJSA-UHFFFAOYSA-N
• SMILES: COCCOCC1=CC(=CC(=C1)Br)F
• Canonical SMILES: COCCOCC1=CC(=CC(=C1)Br)F

Introduction

Basic Information and Identification

1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene is a substituted benzene derivative characterized by three key functional groups: a bromine atom, a fluorine atom, and a 2-methoxyethoxy methyl side chain. The compound is registered with CAS number 1504282-99-8. It serves as an important intermediate in various synthetic pathways, particularly in pharmaceutical and agrochemical applications.

Nomenclature and Identifiers

The compound's identity can be confirmed through various chemical identifiers as outlined in Table 1.

Table 1: Chemical Identifiers of 1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene

Identifier Type	Value
CAS Number	1504282-99-8
Molecular Formula	C₁₀H₁₂BrFO₂
SMILES Code	COCCOCC1=CC(F)=CC(Br)=C1
MDL Number	MFCD23751461
Exact Mass	262.000458

Physical and Chemical Properties

The physicochemical properties of 1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene determine its behavior in various chemical reactions and its potential applications.

Physical Properties

This compound exhibits specific physical characteristics that influence its handling, storage, and application in synthesis. These properties are summarized in Table 2.

Table 2: Physical Properties of 1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene

Property	Value
Molecular Weight	263.103 g/mol
Density	1.4±0.1 g/cm³
Boiling Point	274.0±30.0 °C at 760 mmHg
Flash Point	147.5±8.8 °C
LogP	2.43
Vapor Pressure	0.0±0.5 mmHg at 25°C
Index of Refraction	1.509

The moderate LogP value of 2.43 indicates that the compound has a balance between hydrophobic and hydrophilic properties, suggesting reasonable membrane permeability—a characteristic important for potential pharmaceutical applications.

Chemical Reactivity

The reactivity profile of 1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene is primarily influenced by its three key structural elements:

• The bromine substituent, which is an excellent leaving group that facilitates nucleophilic substitution and coupling reactions

• The fluorine atom, which provides electronic effects that can influence regioselectivity in reactions

• The methoxyethoxy chain, which introduces polarity and potential for additional functionalization

The presence of both halogen atoms (bromine and fluorine) makes this compound particularly useful in cross-coupling reactions such as Suzuki-Miyaura coupling, Stille coupling, and other metal-catalyzed transformations.

Structural Characteristics

Structural Analysis

The molecular structure of 1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene consists of a benzene ring with three substituents in a 1,3,5 pattern (meta orientation). The bromine atom at position 1, fluorine atom at position 3, and the methoxyethoxy methyl group at position 5 create a unique electronic distribution that influences the compound's reactivity patterns.

Applications and Research Significance

Role in Organic Synthesis

The unique structural features of 1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene make it a valuable building block in organic synthesis. The compound's utility stems from:

• The bromine functionality, which enables various cross-coupling reactions

• The fluorine substituent, which can enhance metabolic stability and binding affinity in medicinal chemistry applications

• The methoxyethoxy group, which modifies solubility and can serve as a point for further functionalization

Safety Aspect	Recommendations
Storage	Keep in tightly closed container; store in a dry, well-ventilated place at room temperature
Handling	Wear appropriate personal protective equipment (gloves, eye protection, lab coat); avoid breathing vapors or contact with skin and eyes
Fire Hazards	Keep away from heat/sparks/open flames/hot surfaces
First Aid	In case of skin contact, wash immediately with plenty of water; if inhaled, move to fresh air; seek medical attention if symptoms persist

Disposal Considerations

Proper disposal of 1-Bromo-3-fluoro-5-((2-methoxyethoxy)methyl)benzene and its waste should follow local regulations for halogenated organic compounds. Generally, this involves:

• Collection of waste material in appropriate containers

• Disposal through licensed chemical waste handlers

• Avoidance of release into drains or the environment